Cas no 14780-15-5 (Benzeneacetonitrile,4-chloro-a-[2-(dimethylamino)ethyl]-a-(1-methylethyl)-)

• Product Name: Benzeneacetonitrile,4-chloro-a-[2-(dimethylamino)ethyl]-a-(1-methylethyl)-
• CAS No: 14780-15-5
• MF: C₁₅H₂₁ClN₂
• MW: 264.793642759323
• CID: 139962
• PubChem ID: 26895
• Update Time: 2025-04-19

Benzeneacetonitrile,4-chloro-a-[2-(dimethylamino)ethyl]-a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-chloro-a-[2-(dimethylamino)ethyl]-a-(1-methylethyl)-
• 2-(4-chlorophenyl)-2-[2-(dimethylamino)ethyl]-3-methylbutanenitrile
• 2-(p-Chlorophenyl)-4-(dimethylamino)-2-isopropylbutyronitrile
• BUTYRONITRILE, 2-(p-CHLOROPHENYL)-4-(DIMETHYLAMINO)-2-ISOPROPYL-
• 14780-15-5
• DTXSID90933217
• BRN 2124100

• Inchi： 1S/C15H21ClN2/c1-12(2)15(11-17,9-10-18(3)4)13-5-7-14(16)8-6-13/h5-8,12H,9-10H2,1-4H3
• InChI Key： GDQFGXLOZMECLM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)(CCN(C)C)C(C)C

Computed Properties

• Exact Mass: 264.13953
• Monoisotopic Mass: 264.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03